Cas no 59994-86-4 (9-phenyl-7H-benzo[c]carbazole)

9-phenyl-7H-benzo[c]carbazole structure
9-phenyl-7H-benzo[c]carbazole structure
Product Name:9-phenyl-7H-benzo[c]carbazole
CAS No:59994-86-4
MF:C22H15N
MW:293.361205339432
CID:3164358
PubChem ID:12283558
Update Time:2025-04-21

9-phenyl-7H-benzo[c]carbazole Chemical and Physical Properties

Names and Identifiers

    • 9-phenyl-7H-benzo[c]carbazole
    • 59994-86-4
    • SCHEMBL15791176
    • Inchi: 1S/C22H15N/c1-2-6-15(7-3-1)17-10-12-19-21(14-17)23-20-13-11-16-8-4-5-9-18(16)22(19)20/h1-14,23H
    • InChI Key: QNVLVBVXIIBMMS-UHFFFAOYSA-N
    • SMILES: N1C2C=C(C3C=CC=CC=3)C=CC=2C2C3C=CC=CC=3C=CC1=2

Computed Properties

  • Exact Mass: 293.120449483Da
  • Monoisotopic Mass: 293.120449483Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 15.8Ų

Experimental Properties

  • Density: 1.246±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 235 ºC (ethanol )
  • Solubility: Insuluble (7.9E-6 g/L) (25 ºC),
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